Cas no 4388-29-8 ([2,2'-Bi-2H-isoindole]-1,1',3,3'-tetrone)

[2,2'-Bi-2H-isoindole]-1,1',3,3'-tetrone structure
4388-29-8 structure
Product Name:[2,2'-Bi-2H-isoindole]-1,1',3,3'-tetrone
CAS No:4388-29-8
MF:C16H8N2O4
MW:292.245723724365
CID:331579
PubChem ID:96315
Update Time:2025-04-19

[2,2'-Bi-2H-isoindole]-1,1',3,3'-tetrone Chemical and Physical Properties

Names and Identifiers

    • [2,2'-Bi-2H-isoindole]-1,1',3,3'-tetrone
    • 2-(1,3-dioxoisoindol-2-yl)isoindole-1,3-dione
    • phthalimidophthalimide
    • (2,2'-Bi-2H-isoindole)-1,1',3,3'-tetrone (9CI)
    • {[2,2'-Bi-2H-isoindole]-1,1',3,3'-tetrone}
    • 2,2'-Biisoindole-1,1',3,3'-tetrone
    • N,N'-Biphthalimide
    • (2,2'-Bi-2H-isoindole)-1,1',3,3'-tetrone
    • NSC 66447
    • UNII-SYD6ZK1D28
    • AKOS004906122
    • HMS1667L13
    • DTXSID50195970
    • [2,4'-Biisoindoline]-1,1',3,3'-tetraone
    • NSC66447
    • (2,2'-BIISOINDOLE)-1,1',3,3'-TETRONE
    • SYD6ZK1D28
    • PHTHALIC ANHYDRIDE AZINE
    • 2-(1,3-dioxoisoindolin-2-yl)isoindoline-1,3-dione
    • SCHEMBL454827
    • 4388-29-8
    • n-Phthalimidophthalimide
    • [2,1',3,3'-tetrone
    • NSC-66447
    • Inchi: 1S/C16H8N2O4/c19-13-9-5-1-2-6-10(9)14(20)17(13)18-15(21)11-7-3-4-8-12(11)16(18)22/h1-8H
    • InChI Key: PSZKUURJDMPKFK-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N1N1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

  • Exact Mass: 292.04844
  • Monoisotopic Mass: 292.048407
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.8
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.634
  • Boiling Point: 515°C at 760 mmHg
  • Flash Point: 256°C
  • Refractive Index: 1.756
  • PSA: 74.76
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